Cas no 2227778-48-3 ((1R)-2-amino-1-(2-chloro-5-methylphenyl)ethan-1-ol)

(1R)-2-Amino-1-(2-chloro-5-methylphenyl)ethan-1-ol is a chiral β-amino alcohol derivative with a stereochemically defined (R)-configuration. Its structure features a chloro-methyl-substituted aromatic ring, contributing to its utility as a versatile intermediate in asymmetric synthesis and pharmaceutical applications. The compound’s rigid aromatic backbone and polar functional groups enhance its potential as a ligand or building block for chiral catalysts. Its high enantiomeric purity ensures reproducibility in reactions requiring stereocontrol, such as enantioselective reductions or C–C bond formations. The presence of both amino and hydroxyl groups allows for further derivatization, making it valuable in medicinal chemistry for the development of bioactive molecules. Storage under inert conditions is recommended to preserve stability.
(1R)-2-amino-1-(2-chloro-5-methylphenyl)ethan-1-ol structure
2227778-48-3 structure
Product Name:(1R)-2-amino-1-(2-chloro-5-methylphenyl)ethan-1-ol
CAS No:2227778-48-3
MF:C9H12ClNO
MW:185.650681495667
CID:6241488
PubChem ID:165636308
Update Time:2025-05-21

(1R)-2-amino-1-(2-chloro-5-methylphenyl)ethan-1-ol Chemical and Physical Properties

Names and Identifiers

    • (1R)-2-amino-1-(2-chloro-5-methylphenyl)ethan-1-ol
    • 2227778-48-3
    • EN300-1980351
    • Inchi: 1S/C9H12ClNO/c1-6-2-3-8(10)7(4-6)9(12)5-11/h2-4,9,12H,5,11H2,1H3/t9-/m0/s1
    • InChI Key: UCKBGZLGBJTOMF-VIFPVBQESA-N
    • SMILES: ClC1=CC=C(C)C=C1[C@H](CN)O

Computed Properties

  • Exact Mass: 185.0607417g/mol
  • Monoisotopic Mass: 185.0607417g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 2
  • Complexity: 143
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.1
  • Topological Polar Surface Area: 46.2Ų

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Additional information on (1R)-2-amino-1-(2-chloro-5-methylphenyl)ethan-1-ol

Chemical Profile of (1R)-2-amino-1-(2-chloro-5-methylphenyl)ethan-1-ol (CAS No: 2227778-48-3)

The compound (1R)-2-amino-1-(2-chloro-5-methylphenyl)ethan-1-ol, identified by the CAS number 2227778-48-3, is a structurally complex organic molecule with significant potential in various chemical and pharmaceutical applications. This compound belongs to the class of amino alcohols, characterized by the presence of both an amino group (-NH₂) and a hydroxyl group (-OH) attached to a chiral carbon atom. The stereochemistry at the chiral center is specified as the R configuration, which plays a crucial role in determining its physical and chemical properties.

The molecular structure of this compound comprises a benzene ring substituted with chlorine and methyl groups at the 2 and 5 positions, respectively. This substitution pattern imparts unique electronic and steric effects on the molecule, influencing its reactivity and biological activity. The ethanamine moiety attached to the benzene ring further enhances its functional versatility, making it a valuable intermediate in organic synthesis.

Recent studies have highlighted the potential of (1R)-2-amino-1-(2-chloro-5-methylphenyl)ethan-1-ol in drug discovery, particularly in the development of bioactive compounds targeting specific enzymes or receptors. Researchers have explored its role as a precursor in the synthesis of more complex molecules with therapeutic applications, such as antiviral agents and anticancer drugs.

In terms of synthesis, this compound can be prepared through various methods, including nucleophilic substitution reactions or reductive amination processes. The choice of synthetic pathway depends on the availability of starting materials and the desired stereochemical outcome. Advanced techniques like enantioselective catalysis have been employed to ensure high enantiomeric excess in the product, which is critical for its application in asymmetric synthesis.

The pharmacokinetic properties of (1R)-2-amino-1-(2-chloro-5-methylphenyl)ethan-1-ol have been investigated in preclinical models, revealing promising bioavailability and metabolic stability. These findings underscore its potential as a lead compound in drug development programs targeting specific therapeutic areas.

Moreover, computational studies using molecular docking and quantum mechanics have provided insights into its binding affinity towards various protein targets. Such studies are essential for understanding its mechanism of action and guiding further optimization efforts.

In conclusion, (1R)-2-amino-1-(2-chloro-5-methylphenyl)ethan-1-ol (CAS No: 2227778-48-3) stands out as a versatile building block in organic chemistry with diverse applications across multiple disciplines. Its unique structure, coupled with recent advancements in synthetic methodologies and biological evaluations, positions it as a key player in contemporary chemical research.

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